Cas no 449808-50-8 (6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido2,3-dpyrimidin-7(8H)-one)

• Product Name: 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido2,3-dpyrimidin-7(8H)-one
• CAS No: 449808-50-8
• MF: C₁₅H₁₁F₂N₃O₄S
• MW: 367.327348947525
• CID: 2085834
• Update Time: 2025-05-25

6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido2,3-dpyrimidin-7(8H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one
• SWNSQQKYEQYRAJ-UHFFFAOYSA-N
• 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido2,3-dpyrimidin-7(8H)-one

• Inchi： 1S/C15H11F2N3O4S/c1-20-13-8(7-18-15(19-13)25(2,22)23)5-12(14(20)21)24-11-4-3-9(16)6-10(11)17/h3-7H,1-2H3
• InChI Key： SWNSQQKYEQYRAJ-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C2C=C(C(N(C)C2=N1)=O)OC1C=CC(=CC=1F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 666
• XLogP3: 1.6
• Topological Polar Surface Area: 97.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido2,3-dpyrimidin-7(8H)-one

6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one (CAS No. 449808-50-8): A Comprehensive Overview

The compound 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one (CAS No. 449808-50-8) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrido[2,3-d]pyrimidin-7(8H)-one core, is often studied for its potential applications in drug discovery and development. The presence of 2,4-difluorophenoxy and methylsulfonyl moieties further enhances its pharmacological profile, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small molecule inhibitors and kinase-targeted therapies has surged, driven by advancements in precision medicine. 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one aligns with this trend, as its structural features suggest potential interactions with key biological targets. Researchers are particularly intrigued by its ability to modulate enzyme activity, which could pave the way for innovative treatments in oncology and inflammatory diseases. The compound's high selectivity and low toxicity profile, as inferred from preliminary studies, further bolster its appeal.

The synthesis of 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one involves a multi-step process that emphasizes regioselective functionalization and efficient purification techniques. Modern synthetic methodologies, such as microwave-assisted reactions and catalyzed cross-coupling, have been employed to optimize yield and purity. These innovations reflect the broader shift toward green chemistry and sustainable synthesis, which are critical considerations for pharmaceutical manufacturers aiming to reduce environmental impact.

From a structural perspective, the pyrido[2,3-d]pyrimidin-7(8H)-one scaffold is a versatile pharmacophore, often associated with ATP-competitive inhibition. This property is particularly relevant in the context of cancer research, where dysregulated kinase activity is a hallmark of many malignancies. The 2,4-difluorophenoxy group enhances the compound's binding affinity, while the methylsulfonyl moiety contributes to its metabolic stability. Such features make this compound a promising candidate for further preclinical evaluation.

In addition to its therapeutic potential, 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one has also been explored in the context of chemical biology. Its ability to serve as a molecular probe enables researchers to elucidate complex signaling pathways and identify new drug targets. This dual utility underscores the compound's value in both academic and industrial settings, where the integration of high-throughput screening and computational modeling has revolutionized drug discovery.

The growing interest in personalized medicine and targeted therapies has further amplified the relevance of compounds like 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one. As the scientific community continues to unravel the molecular underpinnings of disease, the demand for highly specific and mechanistically diverse compounds is expected to rise. This trend is reflected in the increasing number of publications and patents related to this molecule, highlighting its potential to address unmet medical needs.

In conclusion, 6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido[2,3-d]pyrimidin-7(8H)-one (CAS No. 449808-50-8) represents a compelling example of how rational drug design and innovative synthesis can converge to yield molecules with significant biomedical applications. Its unique structural attributes, combined with its potential to modulate critical biological pathways, position it as a valuable tool for researchers and a promising candidate for future therapeutic development. As the field of precision medicine continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the next generation of pharmaceuticals.